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Compound of Interest

Compound Name: GSK317354A

Cat. No.: B15603997 Get Quote

For immediate reference by researchers, scientists, and drug development professionals, this

guide provides crucial safety and logistical information for handling GSK317354A. As a novel

compound for laboratory use, GSK317354A should be handled with care, assuming it is

potentially hazardous until comprehensive toxicological data is available. Adherence to these

procedural guidelines is critical for ensuring personnel safety and maintaining experimental

integrity.

A specific Safety Data Sheet (SDS) for GSK317354A is not publicly available. However, based

on standard practices for handling research chemicals, the following information has been

compiled. Users must supplement these general guidelines with a substance-specific risk

assessment and are strongly encouraged to request a detailed SDS from the supplier.

Quantitative Data Summary
The following table summarizes the types of quantitative data typically found in a Safety Data

Sheet. In the absence of specific data for GSK317354A, this table serves as a template for the

information that should be obtained from the supplier.
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Parameter Expected Information Notes

Chemical Formula C₂₅H₁₈F₄N₆O

Molecular Weight 494.44 g/mol

Appearance Solid

Odor No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

Solubilities in common

laboratory solvents (e.g.,

DMSO, ethanol) should be

determined in a controlled

manner.

LD50 (Lethal Dose, 50%) No data available
This is a critical measure of

acute toxicity.

LC50 (Lethal Concentration,

50%)
No data available

Important for assessing

inhalation hazards.

Permissible Exposure Limit

(PEL)
No data available

An occupational exposure limit

set by regulatory bodies.

Threshold Limit Value (TLV) No data available

A guideline for exposure levels

that a worker can be exposed

to without adverse health

effects.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling GSK317354A. The following table

outlines the recommended PPE.
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Body Part Equipment Standard

Eyes
Safety glasses with side

shields or safety goggles.

Conforming to EN 166 (EU) or

NIOSH (US) standards.

Face

Face shield (in addition to

goggles) if there is a splash

hazard.

Hands
Chemical-resistant gloves

(e.g., nitrile).

Gloves must be inspected prior

to use. Follow manufacturer's

specifications for breakthrough

time and permeation rate.

Body Laboratory coat.

Respiratory

Use a properly fitted respirator

if engineering controls are

insufficient to maintain

exposure below occupational

exposure limits or if irritation is

experienced.

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149.

Experimental Protocols: Safe Handling and Disposal
Adherence to the following step-by-step protocols is essential for minimizing risk.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a tightly closed, dry, cool, and well-ventilated place. Keep

away from incompatible materials. The specific storage temperature should be obtained from

the supplier; for many research compounds, storage at -20°C is recommended.

Labeling: Ensure the container is clearly labeled with the compound name, date received,

and any known hazards.

Handling and Use
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Designated Area: All handling of GSK317354A should be conducted in a designated area,

such as a chemical fume hood, to minimize inhalation exposure.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound.

Weighing: If weighing the solid form, do so in a ventilated enclosure to prevent dust

formation.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Contamination: Avoid contact with skin, eyes, and clothing. If contact occurs, follow the first

aid measures outlined below.

Spill Management
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material.

Collection: Carefully collect the absorbed material into a suitable, labeled container for

disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Disposal Plan
All waste containing GSK317354A must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials (e.g., gloves, absorbent pads, empty

containers) in a designated, sealed, and clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical

name.
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Disposal: Dispose of the hazardous waste through a licensed contractor, following all local,

state, and federal regulations. Do not dispose of down the drain or in general trash.

First Aid Measures
Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Visualized Workflows
To further clarify procedural logic, the following diagrams illustrate key safety and handling

workflows.
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Caption: General workflow for safely handling GSK317354A.
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Caption: Step-by-step spill response plan.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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